Cas no 1617-18-1 (But-3-enoic acid ethyl ester)

• Product Name: But-3-enoic acid ethyl ester
• CAS No: 1617-18-1
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD07779251
• CID: 152541
• PubChem ID: 74172
• Update Time: 2025-08-05

But-3-enoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, ethylester
• ETHYL 3-BUTENOATE
• but-3-enoic acid ethyl ester
• ethyl but-3-enoate
• ethyl vinylacetate
• vinyl acetic acid ethyl ester
• Vinylacetic acid ethyl ester
• 3-Butenoic acid ethyl ester
• AI3-17636
• MFCD07779251
• DTXSID9074698
• SB34050
• 1617-18-1
• NSC44507
• Z833FH4K85
• NS00025274
• NSC-44507
• ethylbut-3-enoate
• FT-0693317
• NSC 44507
• AKOS024260320
• SCHEMBL12115337
• SY025896
• BUT-3-ENOIC ACID ETHYL ESTER (CONTAINS <30PPM MEHQ AS INHIBITOR)
• SCHEMBL23027
• Benzenepropanoic acid, 4-bromo-.beta.-oxo-, ethyl ester
• AMY30553
• 3-BUTENOIC ACID, ETHYL ESTER
• DB-027027
• But-3-enoic acid ethyl ester

• MDL： MFCD07779251
• Inchi： 1S/C6H10O2/c1-3-5-6(7)8-4-2/h3H,1,4-5H2,2H3
• InChI Key： BFMKFCLXZSUVPI-UHFFFAOYSA-N
• SMILES： O(C(CC=C)=O)CC

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.904
• Melting Point: 37.22°C (estimate)
• Boiling Point: 117 ºC
• Flash Point: 31 ºC
• Refractive Index: 1.4105
• PSA: 26.30000
• LogP: 1.12560
• Vapor Pressure: 17.6±0.2 mmHg at 25°C

But-3-enoic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters